Cas no 2137651-91-1 (Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate
• CAS No: 2137651-91-1
• MF: C₁₃H₂₁NO₃S
• MW: 271.375742673874
• CID: 6254378
• PubChem ID: 165464909
• Update Time: 2025-05-24

Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate
• EN300-799165
• 2137651-91-1
• Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate

• Inchi： 1S/C13H21NO3S/c1-9(2)11(15)10-8-14(6-7-18-10)12(16)17-13(3,4)5/h10H,1,6-8H2,2-5H3
• InChI Key： HFQDVCLHBFQOQP-UHFFFAOYSA-N
• SMILES： S1CCN(C(=O)OC(C)(C)C)CC1C(C(=C)C)=O

Computed Properties

• Exact Mass: 271.12421471g/mol
• Monoisotopic Mass: 271.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.9Ų

Additional information on Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate

Research Brief on Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate (CAS: 2137651-91-1) in Chemical Biology and Pharmaceutical Applications

Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate (CAS: 2137651-91-1) is a thiomorpholine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting protease enzymes and other key biological pathways. Recent studies have highlighted its role in the development of novel therapeutic agents, making it a subject of intense research in the pharmaceutical industry.

The structural features of Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate, including the thiomorpholine core and the tert-butyl ester group, contribute to its reactivity and utility in organic synthesis. Researchers have exploited these properties to design and synthesize analogs with enhanced pharmacological profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the synthesis of cysteine protease inhibitors, which are promising candidates for treating parasitic infections and certain cancers.

In addition to its synthetic applications, Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate has been investigated for its potential as a building block in peptide mimetics. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) described its use in the construction of thioether-containing peptidomimetics, which exhibit improved metabolic stability and binding affinity compared to traditional peptide-based drugs. This advancement opens new avenues for the development of orally bioavailable therapeutics targeting protein-protein interactions.

Mechanistic studies have also shed light on the compound's role in modulating enzyme activity. Research conducted at several academic institutions has shown that derivatives of Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate can act as allosteric modulators of specific proteases, offering a novel approach to drug design that avoids the pitfalls of active-site inhibition. This property is particularly valuable in addressing drug resistance mechanisms observed in various disease states.

From a pharmaceutical development perspective, the scalability and purity of Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate synthesis have been optimized in recent industrial research. Patent filings from 2023-2024 reveal improved synthetic routes that enhance yield while reducing environmental impact, addressing both economic and regulatory concerns in drug manufacturing. These advancements position the compound as a commercially viable intermediate for large-scale production.

Looking forward, the unique chemical properties of Tert-butyl 2-(2-methylprop-2-enoyl)thiomorpholine-4-carboxylate continue to inspire innovative applications. Current research directions include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its use in targeted drug delivery systems. As the understanding of its reactivity and biological interactions deepens, this compound is expected to play an increasingly important role in the development of next-generation pharmaceuticals.